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Abstract
This technical guide provides a comprehensive overview of 10(E)-Nonadecenol, a long-chain

unsaturated fatty alcohol. While specific experimental data for this compound is limited, this

document consolidates available information and presents inferred properties and

methodologies based on closely related analogs. This guide is intended for researchers,

scientists, and professionals in drug development, offering a foundational resource for further

investigation. The content covers the compound's chemical identity, physicochemical

properties, proposed synthetic and analytical methodologies, and potential biological activities,

including hypothetical interactions with cellular signaling pathways.

Chemical Identity and Physicochemical Properties
10(E)-Nonadecenol is an unsaturated fatty alcohol with a carbon chain of 19 atoms, featuring

a double bond at the 10th carbon in the trans (E) configuration and a terminal hydroxyl group.

Table 1: Physicochemical Properties of 10-Nonadecenol
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Property Value Source/Notes

CAS Number 66855-80-9
[1] Note: Stereochemistry not

explicitly defined in the source.

Molecular Formula C₁₉H₃₈O [1]

Molecular Weight 282.50 g/mol [1]

Appearance
Likely a white to off-white waxy

solid at room temperature.

Inferred from similar long-chain

alcohols.

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

ether, and chloroform.

General property of long-chain

fatty alcohols.

Boiling Point Not available.

Melting Point Not available.

Synthesis and Characterization: Experimental
Protocols
The synthesis of 10(E)-Nonadecenol can be approached through established methods for

creating unsaturated alcohols, with the Wittig reaction being a particularly suitable strategy for

controlling the double bond's position and stereochemistry. Characterization would then rely on

standard analytical techniques such as gas chromatography.

Proposed Synthesis via Wittig Reaction
The Wittig reaction provides a robust method for the synthesis of alkenes from aldehydes or

ketones and a phosphorus ylide.[2][3] For the stereoselective synthesis of an (E)-alkene, a

stabilized ylide is typically employed.

Experimental Protocol: Wittig Reaction for 10(E)-Nonadecenol Synthesis

Preparation of the Phosphonium Ylide:
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React 1-bromononane with triphenylphosphine in a suitable solvent (e.g., toluene) under

reflux to form the nonyltriphenylphosphonium bromide salt.

Treat the phosphonium salt with a strong base, such as sodium hydride or n-butyllithium,

in an anhydrous aprotic solvent (e.g., THF) to generate the corresponding ylide.

Olefination Reaction:

In a separate flask, dissolve 10-hydroxydecanal in anhydrous THF under an inert

atmosphere (e.g., argon).

Slowly add the prepared ylide solution to the aldehyde solution at a controlled temperature

(e.g., 0 °C to room temperature).

Allow the reaction to stir for several hours, monitoring its progress by thin-layer

chromatography (TLC).

Work-up and Purification:

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the product with an organic solvent such as diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to isolate 10(E)-
Nonadecenol.
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Experimental Workflow: Synthesis of 10(E)-Nonadecenol
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Synthesis and Purification Workflow

Characterization by Gas Chromatography (GC)
Gas chromatography is a standard and effective method for the analysis and purity assessment

of long-chain fatty alcohols.

Experimental Protocol: GC Analysis of 10(E)-Nonadecenol

Sample Preparation:

Prepare a standard solution of the purified 10(E)-Nonadecenol in a volatile organic

solvent (e.g., hexane or dichloromethane) at a known concentration (e.g., 1 mg/mL).

Derivatization to trimethylsilyl (TMS) ethers may be performed to improve volatility and

peak shape, although direct analysis is also possible.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

Column: A non-polar or semi-polar capillary column (e.g., DB-5 or BPX-70).
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Carrier Gas: Helium or hydrogen at a constant flow rate.

Temperature Program: An initial oven temperature held for a few minutes, followed by a

temperature ramp to a final temperature, which is then held. A representative program

could be: 150°C for 2 min, then ramp at 10°C/min to 250°C, and hold for 10 min.

Injector and Detector Temperature: Typically set higher than the final oven temperature

(e.g., 280°C).

Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Record the chromatogram and determine the retention time and peak area of the 10(E)-
Nonadecenol. Purity can be estimated based on the relative peak areas.

Potential Biological Activities and Signaling
Pathways
While there is no specific research on the biological activities of 10(E)-Nonadecenol, studies

on other long-chain unsaturated alcohols suggest a range of potential effects, including

antimicrobial and anti-inflammatory properties.[4][5][6][7]

Antimicrobial Activity
Long-chain fatty alcohols have demonstrated efficacy against various microorganisms,

including bacteria and mycobacteria.[4][6] The mechanism of action is often attributed to the

disruption of the microbial cell membrane's integrity.[4] The length of the carbon chain and the

presence of unsaturation can influence this activity.[4][6][7]

Anti-inflammatory Activity
Some unsaturated fatty alcohols have been shown to possess anti-inflammatory properties.[4]

[5] This has led to the hypothesis that they may modulate key inflammatory signaling pathways.

Proposed Signaling Pathway Modulation
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Based on the activities of structurally related unsaturated lipids, it is plausible that 10(E)-
Nonadecenol could interact with inflammatory signaling cascades such as the Nuclear Factor-

kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4] These pathways

are central to the regulation of immune responses and inflammation.
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Hypothetical Modulation of Inflammatory Pathways

Inflammatory Stimulus
(e.g., LPS)

Toll-like Receptor 4
(TLR4)

10(E)-Nonadecenol

Cell Membrane

Potential
Inhibition

IKK Complex

Inhibition of
MAPK Pathway

MAPK
Activation

Inhibition of
NF-κB Pathway

NF-κB
Activation

Pro-inflammatory
Cytokines (e.g., TNF-α, IL-6)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15549681?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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